Cas no 2172155-96-1 (5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172155-96-1
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5877426
• PubChem ID: 165791239
• Update Time: 2025-10-25

5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1452473
• 2172155-96-1
• 5-({[2-(benzyloxy)ethyl]amino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C15H19N3O3/c1-18-13(9-14(17-18)15(19)20)10-16-7-8-21-11-12-5-3-2-4-6-12/h2-6,9,16H,7-8,10-11H2,1H3,(H,19,20)
• InChI Key： AECALOSJRATNMU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCNCC1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 76.4Ų

Additional information on 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172155-96-1)

5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172155-96-1) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its pyrazole core and benzyloxyethylamino side chain, exhibits unique physicochemical properties that make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets.

The synthetic pathway of 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions, including amination, esterification, and functional group modification. Its molecular structure is optimized for enhanced solubility and bioavailability, which are critical factors in drug development. Recent studies have explored its role as a building block for more complex pharmacophores, particularly in the design of small-molecule inhibitors targeting enzymatic pathways.

In the context of current trends, the demand for novel heterocyclic compounds like 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid has surged due to their versatility in drug discovery. Search engine analytics reveal that users frequently inquire about its synthesis methods, applications in cancer research, and potential as a kinase inhibitor. These queries align with the growing emphasis on precision medicine and targeted therapies, where such compounds play a pivotal role.

From a mechanistic perspective, the carboxylic acid moiety in 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid facilitates hydrogen bonding with biological macromolecules, enhancing its binding affinity. This property is particularly valuable in the development of allosteric modulators and receptor agonists/antagonists. Additionally, the benzyloxyethyl group contributes to improved membrane permeability, a key consideration in central nervous system (CNS) drug design.

The compound's stability under physiological conditions has also been a topic of interest. Researchers have investigated its metabolic pathways and pharmacokinetic profiles to assess its suitability for in vivo applications. Preliminary data suggest that it exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, though further validation is required.

In the realm of green chemistry, efforts are underway to optimize the synthesis of 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid using environmentally benign catalysts and solvent-free conditions. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently searched by environmentally conscious stakeholders.

Another area of exploration is the compound's potential in combinatorial chemistry. Its modular structure allows for the generation of diverse derivatives with tailored properties, enabling high-throughput screening for lead optimization. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models predict the efficacy of such derivatives.

In summary, 5-({2-(benzyloxy)ethylamino}methyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172155-96-1) represents a versatile and highly functionalized compound with broad applications in pharmaceutical research. Its unique structural features, combined with its bioactivity and synthetic adaptability, position it as a valuable asset in the quest for innovative therapeutics. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research.